Cas no 1890845-84-7 (3-(pyrrolidin-3-yl)prop-2-ynoic acid)

• Product Name: 3-(pyrrolidin-3-yl)prop-2-ynoic acid
• CAS No: 1890845-84-7
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 6127911
• PubChem ID: 117265557
• Update Time: 2025-08-03

3-(pyrrolidin-3-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-3-yl)prop-2-ynoic acid
• EN300-1590150
• 1890845-84-7

• Inchi： 1S/C7H9NO2/c9-7(10)2-1-6-3-4-8-5-6/h6,8H,3-5H2,(H,9,10)
• InChI Key： RLQOCPSZUSNLPA-UHFFFAOYSA-N
• SMILES： OC(C#CC1CNCC1)=O

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(pyrrolidin-3-yl)prop-2-ynoic acid

Introduction to 3-(pyrrolidin-3-yl)prop-2-ynoic acid (CAS No. 1890845-84-7)

3-(pyrrolidin-3-yl)prop-2-ynoic acid, identified by its Chemical Abstracts Service (CAS) number 1890845-84-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a pyrrolidine moiety linked to a propargyl group, terminated with a carboxylic acid functional group. The unique structural features of 3-(pyrrolidin-3-yl)prop-2-ynoic acid make it a versatile scaffold for the development of novel bioactive molecules.

The pyrrolidine ring is a common pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. Its cyclic structure provides stability while allowing for conformational flexibility, which is crucial for binding efficacy. The propargyl group, on the other hand, introduces a terminal alkyne functionality that can participate in further chemical modifications, enabling the synthesis of more complex derivatives. The presence of the carboxylic acid group at the terminal position further enhances the compound's reactivity, making it suitable for various pharmacological applications.

In recent years, there has been growing interest in exploring the therapeutic potential of 3-(pyrrolidin-3-yl)prop-2-ynoic acid and its derivatives. One of the most promising areas of research involves its application in modulating inflammatory pathways. Studies have indicated that compounds containing the pyrrolidine scaffold can interact with cyclooxygenase (COX) enzymes and lipoxygenase (LOX) pathways, which are key mediators of inflammation. By targeting these pathways, 3-(pyrrolidin-3-yl)prop-2-ynoic acid has shown potential in alleviating symptoms associated with chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, the propargyl group in 3-(pyrrolidin-3-yl)prop-2-ynoic acid offers a handle for further functionalization, allowing researchers to explore its utility in designing molecules with enhanced binding affinity and selectivity. For instance, palladium-catalyzed coupling reactions can be employed to introduce various substituents at the alkyne terminus, leading to novel derivatives with tailored pharmacological properties. This modular approach has been successfully applied in the development of kinase inhibitors and other targeted therapies.

Recent advances in computational chemistry have also facilitated the virtual screening of 3-(pyrrolidin-3-yl)prop-2-ynoic acid derivatives against large databases of biological targets. These computational methods have helped identify potential lead compounds for further optimization. For example, molecular docking studies have revealed that certain derivatives of 3-(pyrrolidin-3-yl)prop-2-ynoic acid can effectively bind to bacterial enzymes involved in metabolic pathways, suggesting their potential as antibiotics or antifungals.

The carboxylic acid group in 3-(pyrrolidin-3-yl)prop-2-ynoic acid provides another avenue for chemical modification. It can be esterified or amidated to enhance solubility or incorporated into more complex molecular architectures through peptide coupling reactions. This flexibility has been exploited in designing prodrugs that release active pharmaceutical ingredients under specific physiological conditions, improving bioavailability and therapeutic efficacy.

From a synthetic chemistry perspective, 3-(pyrrolidin-3-yl)prop-2-ynoic acid serves as an excellent building block for constructing heterocyclic compounds. Transition-metal-catalyzed reactions such as Sonogashira coupling and Buchwald-Hartwig amination have been particularly useful in introducing nitrogen-containing heterocycles adjacent to the propargyl group. These reactions have enabled the synthesis of complex scaffolds that mimic natural products and exhibit potent biological activities.

The pharmaceutical industry has taken note of the promising properties of 3-(pyrrolidin-3-yloic acid) derivatives. Several companies are currently engaged in developing novel therapeutics based on this scaffold. Early-stage clinical trials have shown encouraging results for certain derivatives in treating neurological disorders and cancer. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system receptors has opened up new avenues for neuropharmacological research.

In conclusion, 3-(pyrrolidin-inol propargylic acid) (CAS No. 1890845 84 7) represents a valuable compound in medicinal chemistry with diverse applications ranging from anti-inflammatory agents to targeted cancer therapies. Its unique structural features and reactivity make it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological targets and synthetic methodologies, the potential applications of this compound are expected to expand further.